N-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride

• IUPAC Name: N-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine;hydrochloride
• InChI: InChI=1S/C13H10FN3S.ClH/c1-8-6-11-12(15-7-16-13(11)18-8)17-10-4-2-9(14)3-5-10;/h2-7H,1H3,(H,15,16,17);1H
• InChI Key: BIKUITFKYNGSRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=CN=C2S1)NC3=CC=C(C=C3)F.Cl
• Molecular Formula: C13H11ClFN3S
• Molecular Weight: 295.76 g/mol

Description

N-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. This compound is a potent inhibitor of certain enzymes that are involved in the development and progression of various diseases.

Scientific Research Applications

• Antitumor and Anticancer Properties

  • Synthesized derivatives of this compound, such as phenyl (6-(2-fluoro-4-nitrophenoxy)pyrimidin-4-yl)carbamate, have been identified as important intermediates in antitumor drugs, especially in small molecular inhibitors used in cancer treatment (Gan et al., 2021).
  • Other derivatives like 4-(4-fluoro-3-methylphenyl)-6-(substituted aryl)-1,6-dihydropyrimidin-2-ol have shown potential as anti-inflammatory and analgesic agents, which are crucial in managing pain and inflammation associated with cancer (Muralidharan, James Raja, & Deepti, 2019).

• Inhibition of Tyrosine Kinase Activity

  • Analogues of N-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine have been found to effectively inhibit the tyrosine kinase activity of epidermal growth factor receptors (EGFR), which play a critical role in cancer cell growth and proliferation (Rewcastle et al., 1998).

• Antimicrobial and Antifungal Activities

  • Pyrimidine derivatives, including those related to N-(4-fluorophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine, have been explored for their antimicrobial properties. For example, compounds containing pyrazolo-[1,5-a]pyrimidine have been used as antimicrobial additives in polyurethane varnish and printing ink paste (El‐Wahab et al., 2015).

• Antioxidant Activity

  • Studies have synthesized derivatives like N-substituted phenyl-5-methyl-6-(5-(4-substituted phenyl)-1,3,4-oxadiazol-2-yl)thieno[2,3-d]pyrimidin-4-amine that exhibit significant in vitro antioxidant activity, which is important in combating oxidative stress in various diseases (Kotaiah et al., 2012).

• Radiosensitizing Effect in Cancer Treatment

  • Some phenylpyrimidine derivatives related to this compound have been identified as potent radiosensitizers, enhancing the effectiveness of radiotherapy in cancer treatment by inducing cell cycle perturbation in lung cancer cells (Jung et al., 2019).